Cas no 90921-76-9 (Benzoxazole, 5-ethoxy-2-methyl-)

Benzoxazole, 5-ethoxy-2-methyl-, is a heterocyclic organic compound featuring a benzoxazole core substituted with an ethoxy group at the 5-position and a methyl group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its ethoxy and methyl substituents enhance solubility and reactivity, facilitating its use in cross-coupling reactions and functional group transformations. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for researchers developing bioactive molecules or advanced materials.
Benzoxazole, 5-ethoxy-2-methyl- structure
90921-76-9 structure
Product Name:Benzoxazole, 5-ethoxy-2-methyl-
CAS No:90921-76-9
MF:C10H11NO2
MW:177.199842691422
CID:4819635
PubChem ID:119094191
Update Time:2025-06-30

Benzoxazole, 5-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-ethoxy-2-methyl-
    • 5-Ethoxy-2-methylbenzo[d]oxazole
    • Inchi: 1S/C10H11NO2/c1-3-12-8-4-5-10-9(6-8)11-7(2)13-10/h4-6H,3H2,1-2H3
    • InChI Key: IAIWPJWEERMCTC-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=C(C=CC1=2)OCC

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.3

Benzoxazole, 5-ethoxy-2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001690-250mg
5-Ethoxy-2-methylbenzo[d]oxazole
90921-76-9 98%
250mg
$4879.99 2023-08-31
Alichem
A081001690-500mg
5-Ethoxy-2-methylbenzo[d]oxazole
90921-76-9 98%
500mg
$7765.52 2023-08-31
Alichem
A081001690-1g
5-Ethoxy-2-methylbenzo[d]oxazole
90921-76-9 98%
1g
$13603.85 2023-08-31

Additional information on Benzoxazole, 5-ethoxy-2-methyl-

Benzoxazole, 5-ethoxy-2-methyl- (CAS No. 90921-76-9): A Comprehensive Overview in Modern Chemical Research

Benzoxazole, 5-ethoxy-2-methyl-, identified by its Chemical Abstracts Service (CAS) number 90921-76-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoxazole family, which is known for its diverse biological activities and potential applications in drug development. The structural features of Benzoxazole, 5-ethoxy-2-methyl- include a benzene ring fused to an oxygen-containing heterocycle, with ethoxy and methyl substituents that contribute to its unique chemical properties and reactivity.

The synthesis of Benzoxazole, 5-ethoxy-2-methyl- involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the ethoxy and methyl groups at specific positions on the benzoxazole core enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of Benzoxazole, 5-ethoxy-2-methyl- is its broad spectrum of biological activities. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms that involve modulation of key inflammatory pathways. The ethoxy and methyl groups play a crucial role in determining its interaction with biological targets, thereby influencing its efficacy and selectivity. Furthermore, research has shown that derivatives of this compound exhibit antioxidant properties, which could be beneficial in the development of therapies for oxidative stress-related diseases.

In the realm of anticancer research, Benzoxazole, 5-ethoxy-2-methyl- has been investigated for its ability to inhibit the growth of various cancer cell lines. Its ability to interfere with critical cellular processes such as DNA replication and cell signaling makes it a promising candidate for further development. Preclinical studies have highlighted its potential in inducing apoptosis in cancer cells while sparing healthy tissues, suggesting a favorable therapeutic index. These findings have spurred interest in exploring its role in combinatorial therapies alongside existing chemotherapeutic agents.

The pharmacokinetic properties of Benzoxazole, 5-ethoxy-2-methyl- are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Advanced computational models and experimental techniques have been employed to elucidate these processes, providing insights into how structural modifications can enhance bioavailability and reduce toxicity. These studies are crucial for translating preclinical findings into effective clinical applications.

Recent developments in drug discovery have seen the integration of artificial intelligence (AI) and machine learning (ML) tools to accelerate the identification and optimization of bioactive compounds like Benzoxazole, 5-ethoxy-2-methyl-. These technologies enable researchers to predict the binding affinity of various derivatives to biological targets with high accuracy, significantly reducing the time and cost associated with traditional screening methods. The use of AI-driven platforms has also facilitated the identification of novel analogs with enhanced pharmacological profiles.

The environmental impact of synthesizing and using Benzoxazole, 5-ethoxy-2-methyl- is another critical consideration. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to make the synthesis process more environmentally friendly. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects for Benzoxazole, 5-ethoxy-2-methyl- are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. Regulatory agencies are also playing a vital role by streamlining approval processes for innovative drug candidates derived from this compound. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.

In conclusion, Benzoxazole, 5-ethoxy-2-methyl- (CAS No. 90921-76-9) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structural features and diverse biological activities make it a versatile scaffold for designing new drugs targeting various diseases. With continued innovation in synthetic methods and computational tools, this compound is poised to make substantial contributions to modern medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen